Cas no 127852-22-6 (3-[(1S)-1-aminoethyl]benzonitrile)

• Product Name: 3-[(1S)-1-aminoethyl]benzonitrile
• CAS No: 127852-22-6
• MF: C₉H₁₀N₂
• MW: 146.189101696014
• MDL: MFCD06761821
• CID: 63900
• PubChem ID: 21065210
• Update Time: 2024-11-02

3-[(1S)-1-aminoethyl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• (S)-3-(1-Aminoethyl)benzonitrile
• (S)-1-(3-Cyanophenyl)ethylamine
• (S)-3-(1-AMINOETHYL)BENZONITRILE HCl
• (S)-3-(1-Aminoethyl)benzonitrile hydrochloride
• 3-[(1S)-1-aminoethyl]benzonitrile
• Benzonitrile, 3-[(1S)-1-aminoethyl]-
• (S)-3-(1-AMINOETHYL)BENZONITRILE-HCl
• 3-[(1S)-1-aminoethyl]benzonitrile hydrochloride
• CS-0000262
• UTDRNGQVIRUPOC-ZETCQYMHSA-N
• A805756
• DTXSID40610425
• SCHEMBL5861621
• 3-[(1S)-1-azanylethyl]benzenecarbonitrile
• AKOS005258649
• AC-2281
• EN300-1830248
• 127852-22-6
• GS-7241
• F90158
• MFCD06761821

• MDL： MFCD06761821
• Inchi： 1S/C9H10N2/c1-7(11)9-4-2-3-8(5-9)6-10/h2-5,7H,11H2,1H3/t7-/m0/s1
• InChI Key： UTDRNGQVIRUPOC-ZETCQYMHSA-N
• SMILES： N[C@@H](C)C1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 146.08400
• Monoisotopic Mass: 146.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8A^2
• XLogP3: 0.9

Experimental Properties

• Density: 1.06
• Boiling Point: 251.4 °C at 760 mmHg
• Flash Point: 251.4 °C at 760 mmHg
• Refractive Index: 1.557
• PSA: 49.81000
• LogP: 2.27828

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides